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Compound of Interest

Compound Name:
Ethyl 1-benzyl-4-oxopiperidine-3-

carboxylate hydrochloride

Cat. No.: B075784 Get Quote

An In-Depth Technical Guide to the Safe Handling of Ethyl 1-benzyl-4-oxopiperidine-3-
carboxylate hydrochloride

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency management of

Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride. The protocols and information

herein are synthesized from authoritative safety data sheets and chemical databases to ensure

scientific integrity and promote a culture of safety in the laboratory.

Section 1: Compound Profile and Strategic
Importance
Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride is a heterocyclic compound

widely utilized as a key building block and pharmaceutical intermediate.[1][2] Its structural

features, including the piperidine ring and reactive carbonyl group, make it a valuable precursor

in the synthesis of complex molecules, particularly those targeting the central nervous system

(CNS).[1][3][4] Understanding its properties is the first step toward safe and effective utilization

in research and development.

This compound is typically encountered as a white to beige or brown crystalline powder.[1][5]

Due to its role as a synthetic intermediate, laboratory personnel are likely to handle it in its solid

form, necessitating specific controls to mitigate the risks associated with airborne particulates.
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Chemical Identification Data
Proper identification is critical for safety and regulatory compliance. The following table

summarizes the key identifiers for this compound.

Identifier Value Source(s)

Chemical Name
Ethyl 1-benzyl-4-oxopiperidine-

3-carboxylate hydrochloride
[6]

Synonyms

1-Benzyl-3-carbethoxy-4-

piperidone hydrochloride, Ethyl

N-benzyl-3-oxopiperidine-4-

carboxylate hydrochloride

[3][7]

CAS Number 52763-21-0 [7][8]

Molecular Formula C₁₅H₁₉NO₃ · HCl [7][8]

Molecular Weight 297.78 g/mol [6][8]

Appearance
White to brown crystalline

powder
[1][5]

Physicochemical Properties
These properties influence storage conditions, handling procedures, and potential reactivity.

Property Value Source(s)

Melting Point 160 - 165 °C (decomposes) [7]

Flash Point
Not applicable / No information

available
[7][8]

Solubility
Soluble in Methanol (as part of

an NH₄OH solution)
[1][8]

Stability
Stable under normal

temperatures and pressures
[1]
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Section 2: Hazard Analysis and Risk Mitigation
A thorough understanding of the specific hazards associated with Ethyl 1-benzyl-4-
oxopiperidine-3-carboxylate hydrochloride is fundamental to establishing a safe working

environment. The primary risks associated with this solid compound are irritation upon contact

with the skin, eyes, and respiratory system.[9]

GHS Classification and Precautionary Measures
The Globally Harmonized System (GHS) provides a standardized framework for hazard

communication. The classification for this compound necessitates specific handling protocols to

avoid exposure.[6]

GHS Classification
Hazard Statement
(H-Code)

Signal Word Pictogram

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Warning

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation
Warning

Precautionary Statements (P-Codes) - Abridged:[9]

P261: Avoid breathing dust.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Incompatibilities and Hazardous Decomposition
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To prevent unwanted and potentially hazardous reactions, this compound should be stored

away from incompatible materials.

Incompatible Materials: Strong oxidizing agents.[10]

Hazardous Decomposition Products: Upon thermal decomposition, this compound can

release irritating and toxic gases, including nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO2), and hydrogen chloride gas.[7][11]

Section 3: Standard Operating Protocol for Safe
Laboratory Handling
The following protocols are designed to minimize exposure and ensure the safe handling of

Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride from storage to use. The

causality behind these steps is the compound's nature as a fine, irritant powder.

Engineering Controls
The primary engineering control is to prevent the generation and inhalation of dust.

Ventilation: All handling of the solid compound, especially weighing and transferring, must be

performed in a certified chemical fume hood or a ventilated balance enclosure.[7][9] This

captures any airborne particles at the source.

Eyewash and Safety Shower: An operational and easily accessible emergency eyewash

station and safety shower must be located in the immediate vicinity of the handling area.[9]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards.

Mandatory PPE Protocol:

Hand Protection: Wear nitrile rubber gloves.[7] Inspect gloves for any tears or punctures

before use. Double-gloving is recommended for extended procedures.

Eye Protection: Chemical safety goggles conforming to European Standard EN166 or

OSHA's 29 CFR 1910.133 regulations are required.[7][10] A face shield should be used in
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addition to goggles when there is a significant risk of splashing or dust generation.

Respiratory Protection: For operations with a high potential for dust generation, a

NIOSH/MSHA or European Standard EN 136 approved respirator with a particulate filter

(e.g., N95) is necessary.[8]

Body Protection: A standard laboratory coat is required. Ensure it is fully buttoned. For larger

quantities, a chemically resistant apron is advisable.

Prepare for Handling

Don Lab Coat
(Buttoned)

Don Nitrile Gloves
(Inspect First)

Ready for Safe Handling

Don Safety Goggles
(Check Fit)

Don Respirator
(If high dust risk)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) sequence before handling.

Safe Weighing and Dispensing Protocol
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This protocol is designed to prevent contamination and personnel exposure.

Preparation: Designate a specific area within the fume hood for dispensing. Place a weigh

boat or appropriate container on the analytical balance.

Tare Balance: Close the balance draft shield doors and tare the balance.

Transfer: Open the stock container inside the fume hood. Use a clean spatula to carefully

transfer the desired amount of powder to the weigh boat. Avoid scooping in a manner that

creates airborne dust.

Weighing: Close the draft shield doors and record the mass.

Closure: Securely close the stock container immediately after dispensing.

Cleanup: Use a small brush or a specialized laboratory vacuum to clean any residual powder

from the balance and surrounding area within the fume hood. Dispose of the weigh boat and

any contaminated wipes as hazardous waste.

Hand Washing: After the procedure is complete and PPE has been removed, wash hands

thoroughly with soap and water.[9]
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Preparation

Action

Conclusion

Retrieve from Storage

Don Appropriate PPE
(Gloves, Goggles, Coat)

Work in Fume Hood

Weigh Compound
(Avoid Dust)

Transfer to Reaction Vessel

Clean Work Area &
Tools

Dispose of Waste

Return to Storage

Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of the compound.
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Section 4: Emergency Protocols
Immediate and correct response to an emergency can significantly reduce the severity of an

incident.

Exposure Response

Exposure Event Occurs

Skin Contact Eye Contact Inhalation

Immediately wash with
plenty of soap and water.

Remove contaminated clothing.
Seek medical attention if

irritation persists.

Rinse cautiously with water
for at least 15 minutes.
Remove contact lenses.

Seek immediate medical attention.

Move victim to fresh air.
Keep at rest.

Seek medical attention.

Click to download full resolution via product page

Caption: Decision tree for responding to personnel exposure events.

Detailed First-Aid Measures:[7][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops or persists.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor. If the victim is not breathing,

provide artificial respiration.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Accidental Release (Spill) Protocol
This protocol is for minor incidental spills that can be handled by trained laboratory personnel.

For major spills, evacuate the area and contact emergency services.[12][13]

Minor Spill Cleanup Procedure:

Alert & Secure: Alert personnel in the immediate area. Restrict access to the spill location.

[14]

Assess: Ensure the spill is minor and that you have the correct PPE and materials to clean it

up. Ensure ventilation is adequate.

PPE: Don the appropriate PPE as described in Section 3.2, including respiratory protection.

Containment: Prevent the powder from spreading further.

Cleanup: Gently sweep or scoop up the spilled solid material and place it into a suitable,

labeled container for hazardous waste disposal.[9][10] Avoid actions that generate dust. Do

not use a standard vacuum cleaner.

Decontamination: Once the bulk material is removed, wipe the spill area with a cloth

dampened with soapy water. Collect the cloth and any contaminated materials for disposal

as hazardous waste.[14]

Disposal: Seal and label the waste container. Dispose of it through your institution's

hazardous waste management program.[9]

Section 5: Storage and Waste Disposal
Storage Conditions
Proper storage is crucial for maintaining the compound's stability and preventing accidental

release.
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Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents.[1][9]

Keep the container tightly closed when not in use.[1][9]

Waste Management
All waste containing this compound, including empty containers, contaminated PPE, and

cleanup materials, must be treated as hazardous waste.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[9][14] Do not empty into drains.

[9] Chemical waste generators are responsible for ensuring complete and accurate

classification and disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 1454-53-1 | MFCD01861280 | Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride
[aaronchem.com]

3. Cas 1454-53-1,Ethyl 1-benzyl-4-oxo-3-piperidinecarboxylate hydrochloride | lookchem
[lookchem.com]

4. Page loading... [wap.guidechem.com]

5. Ethyl N-benzyl-3-oxo-4-piperidine-carboxylate hydrochloride Eight Chongqing Chemdad
Co. ，Ltd [chemdad.com]

6. Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate hydrochloride | C15H20ClNO3 | CID 102623
- PubChem [pubchem.ncbi.nlm.nih.gov]

7. fishersci.es [fishersci.es]

8. N-苄基-3-氧代哌啶-4-羧酸乙酯 盐酸盐 technical grade | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.echemi.com/products/temppid160705000794-ethyl-n-benzyl-3-oxo-4-piperidine-carb.html
https://www.fishersci.com/store/msds?partNumber=AC162300050&productDescription=ETHYL+N-BENZYL-3-OXO-4-P+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/products/temppid160705000794-ethyl-n-benzyl-3-oxo-4-piperidine-carb.html
https://www.fishersci.com/store/msds?partNumber=AC162300050&productDescription=ETHYL+N-BENZYL-3-OXO-4-P+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162300050&productDescription=ETHYL+N-BENZYL-3-OXO-4-P+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://www.fishersci.com/store/msds?partNumber=AC162300050&productDescription=ETHYL+N-BENZYL-3-OXO-4-P+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC162300050&productDescription=ETHYL+N-BENZYL-3-OXO-4-P+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b075784?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/temppid160705000794-ethyl-n-benzyl-3-oxo-4-piperidine-carb.html
https://www.aaronchem.com/prod/1454-53-1
https://www.aaronchem.com/prod/1454-53-1
https://www.lookchem.com/casno1454-53-1.html
https://www.lookchem.com/casno1454-53-1.html
https://wap.guidechem.com/question/what-is-the-synthesis-method-o-id126939.html
https://chemdad.com/index.php?c=article&id=64290
https://chemdad.com/index.php?c=article&id=64290
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzyl-3-carbethoxy-4-piperidone-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzyl-3-carbethoxy-4-piperidone-hydrochloride
https://www.fishersci.es/store/msds?partNumber=10780661&productDescription=5g;%20Glass%20bottle&countryCode=ES&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/143200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. fishersci.com [fishersci.com]

12. jk-sci.com [jk-sci.com]

13. chemkleancorp.com [chemkleancorp.com]

14. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

To cite this document: BenchChem. [Ethyl 1-benzyl-4-oxopiperidine-3-carboxylate
hydrochloride safety and handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075784#ethyl-1-benzyl-4-oxopiperidine-3-
carboxylate-hydrochloride-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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